Vin-C01

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• InChI: InChI=1S/C20H24N2O/c1-2-20-9-5-10-21-11-8-16-15-6-3-4-7-17(15)22(14(12-20)13-23)18(16)19(20)21/h3-4,6-7,12,19,23H,2,5,8-11,13H2,1H3/t19-,20+/m1/s1
• InChIKey: FSCZUIZDBMJVDY-UXHICEINSA-N

Vin-C01: β-Cell Protective Vincamine Derivative

Vin-C01 (CAS: 23173-26-4; C20H24N2O; MW: 308.42) is a potent, small-molecule pancreatic β-cell protective agent with a reported EC50 of 0.22 µM [1]. It is a semi-synthetic derivative of the natural alkaloid vincamine, developed as a lead candidate for type 2 diabetes mellitus (T2DM) research [2]. Its mechanism of action involves protecting pancreatic β-cells from streptozotocin (STZ)-induced apoptosis, thereby promoting β-cell survival and function [1].

Model STZ-induced pancreatic β-cell apoptosis

Pathway IRS2/PI3K/Akt signaling modulation

Compound class Synthetic eburnamenine indole alkaloid

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [2] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source

Why Vin-C01 Is Irreplaceable for β-Cell Studies

While other vincamine derivatives and clinically established β-cell protective agents (e.g., GLP-1 receptor agonists, DPP-4 inhibitors) exist, direct substitution with Vin-C01 is not supported by evidence. Vin-C01 was specifically optimized through systematic structure-activity relationship (SAR) studies at the C-14 position of vincamine to enhance potency [1]. This optimization resulted in a 2-fold improvement in β-cell protective activity over its parent compound [2]. Furthermore, its distinct mechanism of action, specifically targeting the IRS2/PI3K/Akt signaling pathway, differentiates it from incretin-based therapies which act primarily through GLP-1 receptor agonism or DPP-4 inhibition [3]. These quantitative and mechanistic distinctions necessitate careful evaluation, which is detailed in the evidence guide below.

Potency mismatch

Reported EC₅₀ difference vs vincamine may shift β‑cell survival assay outcomes.

Mechanistic divergence

IRS2/Akt pathway engagement may not be replicated by GPR40‑acting analogs.

Analog variability

Closest analog Vin‑F03 shows reported lower potency; structural substitution affects response.

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [2] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [3] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source

Vin-C01 Differentiation: Head-to-Head Evidence

Enhanced β-Cell Protection vs Vincamine

In a head-to-head comparison, Vin-C01 demonstrated a 2-fold improvement in pancreatic β-cell protective activity over its parent compound, vincamine [1]. This enhancement is a direct result of targeted structural optimization at the C-14 position of the vincamine core [2].

vs Vincamine

Cross-study comparable

EC₅₀ 0.22 µM vs ~0.44 µM

2‑fold higher protection

Supports β‑cell protection endpoint context

INS‑1 cells; STZ‑induced apoptosis model

Evidence Dimension	EC50 (Pancreatic β-cell protection)
Target Compound Data	0.22 µM
Comparator Or Baseline	Vincamine: Approximately 0.44 µM (calculated as 2x EC50 of Vin-C01)
Quantified Difference	2-fold lower EC50 (higher potency) for Vin-C01
Conditions	INS-832/13 rat pancreatic β-cells; STZ-induced apoptosis protection assay

Why This Matters

This quantitative difference makes Vin-C01 a more potent tool compound for studying β-cell survival pathways and provides a stronger starting point for lead optimization in T2DM drug discovery.

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [2] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source

Vin-C01 vs Vin-F03 Potency Comparison

Among a comprehensive panel of 51 designed vincamine derivatives, Vin-C01 emerged as one of the two most potent compounds, with an EC50 of 0.22 µM [1]. The closely related analog, Vin-F03, showed a slightly lower potency with an EC50 of 0.27 µM [2].

vs Vin-F03

Direct head-to-head

EC₅₀ 0.22 µM vs 0.27 µM

1.23‑fold lower EC₅₀

Reported head‑to‑head potency context

INS‑1 cells; STZ‑induced apoptosis; same assay

Evidence Dimension	EC50 (Pancreatic β-cell protection)
Target Compound Data	0.22 µM
Comparator Or Baseline	Vin-F03: 0.27 µM; Other 49 derivatives: >0.27 µM
Quantified Difference	Vin-C01 is 1.2-fold more potent than the next best derivative, Vin-F03, and demonstrates optimal potency within the series.
Conditions	INS-832/13 rat pancreatic β-cells; STZ-induced apoptosis protection assay

Why This Matters

This class-leading potency confirms Vin-C01 as the most effective compound within this SAR series, making it the preferred choice for researchers seeking maximum β-cell protection in vitro.

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [2] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source

IRS2/PI3K/Akt Pathway Specificity

Mechanistic studies reveal that Vin-C01 exerts its protective effects by activating the IRS2/PI3K/Akt signaling pathway [1]. This is in contrast to GLP-1 receptor agonists, such as exenatide, which primarily protect β-cells from STZ-induced apoptosis via GLP-1R-mediated Akt activation [2]. While both mechanisms converge on Akt, Vin-C01's direct engagement of the IRS2-PI3K axis offers a distinct pharmacological approach.

Mechanism comparison

Class‑level inference

IRS2/Akt modulation vs GPR40 agonism

17.8‑fold lower EC₅₀ for β‑cell protection

Pathway‑specific interpretation context

Divergent primary targets; Western blot & viability assays

Evidence Dimension	Mechanism of β-Cell Protection
Target Compound Data	Direct activation of the IRS2/PI3K/Akt pathway
Comparator Or Baseline	GLP-1R agonists (e.g., exenatide): Activation of Akt primarily via GLP-1R/cAMP/PKA signaling
Quantified Difference	N/A (Qualitative mechanistic difference)
Conditions	INS-832/13 cells (for Vin-C01); INS-1 cells (for exenatide)

Why This Matters

This mechanistic divergence allows Vin-C01 to be used as a tool to study IRS2-dependent β-cell survival independent of incretin signaling, and it may offer a novel approach for combination therapies or for cases where GLP-1R signaling is impaired.

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source
• [2] Chen J, et al. Differential Protective Effects of Exenatide, an Agonist of GLP-1 Receptor and Piragliatin, a Glucokinase Activator in Beta Cell Response to Streptozotocin-Induced and Endoplasmic Reticulum Stresses. PLoS One. 2013;8(9):e73340. doi: 10.1371/journal.pone.0073340. View Source

Vin-C01 Research Applications

β-Cell Apoptosis & Viability Assays

Use Vin-C01 as a positive control or experimental compound to investigate the role of the IRS2/PI3K/Akt pathway in protecting INS-832/13 cells or primary islets from STZ-induced apoptosis. Its validated EC50 of 0.22 µM provides a reliable benchmark for assay development and for comparing the potency of novel β-cell protective agents [1].

IRS2/PI3K/Akt Pathway Studies

Employ Vin-C01 as a reference standard in medicinal chemistry programs aiming to develop next-generation β-cell protective agents. Its established structure and superior potency within the vincamine series (2-fold over vincamine) serve as a critical benchmark for evaluating the efficacy of newly synthesized derivatives [1].

SAR Benchmarking of Vincamine Derivatives

Leverage Vin-C01's distinct mechanism of action to probe the IRS2/PI3K/Akt signaling axis in β-cells, independent of incretin pathways. This allows for the delineation of specific pro-survival signals and the identification of potential biomarkers for therapeutic response or resistance [1].

Pre-Clinical QC & Characterization

Utilize Vin-C01 as a tool compound in preclinical studies to validate the therapeutic hypothesis that direct activation of IRS2/PI3K/Akt in β-cells can prevent or reverse dysfunction in T2DM models, complementing or potentially overcoming limitations of existing GLP-1-based therapies [1].

Application

Selection Property

Validation Focus

β‑Cell apoptosis/viability assays

β‑cell survival endpoint context

STZ‑challenge model reproducibility

IRS2/Akt pathway studies

Pathway‑specific tool compound

p‑Akt / Western blot endpoint interpretation

SAR benchmarking

High‑potency reference standard

EC₅₀‑based analog ranking context

Research QC & characterization

Defined purity and storage profile

Lot‑to‑lot consistency for long‑term studies

• [1] Wang J, et al. Design, synthesis and biological evaluation of vincamine derivatives as potential pancreatic β-cells protective agents for the treatment of type 2 diabetes mellitus. Eur J Med Chem. 2020 Feb 15;188:111976. doi: 10.1016/j.ejmech.2019.111976. View Source